5-(2-chlorophenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(thiazol-2-yl)-1H-pyrrol-2(5H)-one
Description
Scientific Research Applications
Structural Characterization and Synthesis
The synthesis and structural characterization of compounds related to 5-(2-chlorophenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(thiazol-2-yl)-1H-pyrrol-2(5H)-one provide insights into their potential scientific applications. For example, the synthesis of isostructural thiazoles with similar fluorophenyl and chlorophenyl components has been achieved, offering a basis for further chemical modifications and applications in material science and pharmacology (Kariuki et al., 2021).
Photophysical and Physicochemical Investigation
The photophysical and physicochemical properties of novel pyrazoline derivatives, similar in structure to the title compound, have been investigated, highlighting their potential as fluorescent chemosensors for metal ion detection. This underscores the compound's relevance in developing new materials for chemical sensing applications (Salman A. Khan, 2020).
Antimicrobial Activity
The structure of 5-(2-chlorophenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(thiazol-2-yl)-1H-pyrrol-2(5H)-one suggests potential antimicrobial properties. Similar fluorine-containing compounds have demonstrated promising antibacterial and antifungal activities, which could be explored further for this compound in the development of new antimicrobial agents (Gadakh et al., 2010).
Anticancer Activity
The incorporation of fluorine and chlorophenyl groups in heterocyclic compounds has been associated with anticancer activity. Studies on structurally similar compounds have revealed their potential in treating various cancer types, suggesting a possible research pathway for exploring the anticancer applications of 5-(2-chlorophenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(thiazol-2-yl)-1H-pyrrol-2(5H)-one (Hammam et al., 2005).
properties
IUPAC Name |
(4E)-5-(2-chlorophenyl)-4-[(4-fluorophenyl)-hydroxymethylidene]-1-(1,3-thiazol-2-yl)pyrrolidine-2,3-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12ClFN2O3S/c21-14-4-2-1-3-13(14)16-15(17(25)11-5-7-12(22)8-6-11)18(26)19(27)24(16)20-23-9-10-28-20/h1-10,16,25H/b17-15+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRPQFILEPVDXNI-BMRADRMJSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2C(=C(C3=CC=C(C=C3)F)O)C(=O)C(=O)N2C4=NC=CS4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C2/C(=C(/C3=CC=C(C=C3)F)\O)/C(=O)C(=O)N2C4=NC=CS4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12ClFN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-chlorophenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(thiazol-2-yl)-1H-pyrrol-2(5H)-one | |
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